N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-methylbenzenesulfonamide

• Molecular Formula: C19H22ClN3O3S
• Molecular Weight: 407.9 g/mol
• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C19H22ClN3O3S/c1-14-6-8-16(9-7-14)27(25,26)21-18-5-3-4-17(20)19(18)23-12-10-22(11-13-23)15(2)24/h3-9,21H,10-13H2,1-2H3
• InChI Key: BFMHBZJNHUBUGD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=CC=C2)Cl)N3CCN(CC3)C(=O)C

Description

N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-methylbenzenesulfonamide is a chemical compound commonly known as TAK-659. It is a selective inhibitor of the enzyme Bruton's tyrosine kinase (BTK) and has shown potential as a treatment for various autoimmune diseases and cancers.

Mechanism of Action

TAK-659 selectively inhibits N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-methylbenzenesulfonamide by binding to its active site. This compound is involved in the downstream signaling pathway of the B-cell receptor, which plays a crucial role in B-cell activation and proliferation. Inhibition of this compound by TAK-659 results in the suppression of B-cell receptor signaling, leading to the inhibition of B-cell activation and proliferation.
Biochemical and Physiological Effects
TAK-659 has been shown to have significant biochemical and physiological effects. In preclinical studies, TAK-659 has been shown to inhibit the proliferation of B-cells and induce apoptosis in B-cell lymphoma cells. TAK-659 has also been shown to reduce the production of inflammatory cytokines and chemokines, indicating its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

TAK-659 has several advantages for lab experiments. It is a selective inhibitor of N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-methylbenzenesulfonamide, making it a useful tool for studying the role of this compound in various diseases. TAK-659 has also been shown to have good pharmacokinetic properties, making it suitable for in vivo studies. However, TAK-659 has some limitations, including its potential for off-target effects and the need for further optimization to improve its potency and selectivity.

Future Directions

There are several future directions for the study of TAK-659. One area of research is the development of TAK-659 as a treatment for autoimmune diseases and cancers. Clinical trials are currently ongoing to evaluate the safety and efficacy of TAK-659 in patients with these diseases. Another area of research is the optimization of TAK-659 to improve its potency and selectivity. This could involve the development of new analogs or the optimization of the current synthesis method. Finally, the study of the downstream signaling pathways of N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-methylbenzenesulfonamide could provide new insights into the role of this compound in various diseases and lead to the development of new therapeutic targets.

Synthesis Methods

The synthesis of TAK-659 involves several steps, including the reaction of 4-chloro-3-nitrobenzoic acid with 4-methylbenzenesulfonyl chloride to form 4-chloro-3-nitrobenzenesulfonic acid. The resulting product is then reacted with 4-acetylpiperazine to form N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-nitrobenzenesulfonamide. Finally, the nitro group is reduced to an amino group, resulting in the formation of TAK-659.

Scientific Research Applications

TAK-659 has shown potential as a treatment for various autoimmune diseases and cancers. It has been studied for its ability to inhibit N-[2-(4-acetylpiperazin-1-yl)-3-chlorophenyl]-4-methylbenzenesulfonamide, a crucial enzyme involved in B-cell receptor signaling. This compound plays a critical role in the development and activation of B-cells, which are involved in various autoimmune diseases and cancers. TAK-659 has been shown to inhibit B-cell activation and proliferation, making it a promising therapeutic target for these diseases.